1,4,4-Trimethyl-8-methylene-1,5-cycloundecadiene
1,4,4-Trimethyl-8-methylene-1,5-cycloundecadiene
Beta-Humulene, also known as B-humulene, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Beta-Humulene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, Beta-humulene is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, Beta-humulene can be found in a number of food items such as alcoholic beverages, spearmint, lemon, and wild celery. This makes Beta-humulene a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
116-04-1
VCID:
VC0094294
InChI:
InChI=1S/C15H24/c1-13-7-5-8-14(2)10-12-15(3,4)11-6-9-13/h6,10-11H,1,5,7-9,12H2,2-4H3/b11-6-,14-10-
SMILES:
CC1=CCC(C=CCC(=C)CCC1)(C)C
Molecular Formula:
C14H22
Molecular Weight:
204.35 g/mol
1,4,4-Trimethyl-8-methylene-1,5-cycloundecadiene
CAS No.: 116-04-1
Main Products
VCID: VC0094294
Molecular Formula: C14H22
Molecular Weight: 204.35 g/mol
| CAS No. | 116-04-1 |
|---|---|
| Product Name | 1,4,4-Trimethyl-8-methylene-1,5-cycloundecadiene |
| Molecular Formula | C14H22 |
| Molecular Weight | 204.35 g/mol |
| IUPAC Name | (1Z,5Z)-1,4,4-trimethyl-8-methylidenecycloundeca-1,5-diene |
| Standard InChI | InChI=1S/C15H24/c1-13-7-5-8-14(2)10-12-15(3,4)11-6-9-13/h6,10-11H,1,5,7-9,12H2,2-4H3/b11-6-,14-10- |
| Standard InChIKey | HAVYZKHVTLAPDZ-PRUKLFJYSA-N |
| Isomeric SMILES | C/C/1=C/CC(/C=C\CC(=C)CCC1)(C)C |
| SMILES | CC1=CCC(C=CCC(=C)CCC1)(C)C |
| Canonical SMILES | CC1=CCC(C=CCC(=C)CCC1)(C)C |
| Melting Point | 25°C |
| Physical Description | Solid |
| Description | Beta-Humulene, also known as B-humulene, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Beta-Humulene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, Beta-humulene is primarily located in the membrane (predicted from logP) and cytoplasm. Outside of the human body, Beta-humulene can be found in a number of food items such as alcoholic beverages, spearmint, lemon, and wild celery. This makes Beta-humulene a potential biomarker for the consumption of these food products. |
| PubChem Compound | 21159064 |
| Last Modified | Nov 11 2021 |
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